N-(4-amino-6-oxo-2-((2-oxo-2-(phenethylamino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide

• IUPAC Name: N-[4-amino-6-oxo-2-[2-oxo-2-(2-phenylethylamino)ethyl]sulfanyl-1H-pyrimidin-5-yl]-4-fluorobenzamide
• InChI: InChI=1S/C21H20FN5O3S/c22-15-8-6-14(7-9-15)19(29)25-17-18(23)26-21(27-20(17)30)31-12-16(28)24-11-10-13-4-2-1-3-5-13/h1-9H,10-12H2,(H,24,28)(H,25,29)(H3,23,26,27,30)
• InChI Key: QKHLGJPVHDVVEK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=C(C=C3)F)N
• Molecular Formula: C21H20FN5O3S
• Molecular Weight: 441.5 g/mol
• CAS No.: 872597-13-2

Description

N-(4-amino-6-oxo-2-((2-oxo-2-(phenethylamino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C21H20FN5O3S and its molecular weight is 441.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antitumor Activity

A series of amino acid ester derivatives containing 5-fluorouracil were synthesized, showcasing an approach to combine 5-fluorouracil with other compounds to enhance its antitumor activity. The in vitro tests against leukemia HL-60 and liver cancer BEL-7402 revealed that specific derivatives exhibited more inhibitory effects than 5-FU itself, indicating a promising avenue for the development of more effective antitumor agents (J. Xiong et al., 2009).

Antimicrobial and Anti-inflammatory Applications

A novel series of 6-amino-2, 4-lutidine derivatives were synthesized and evaluated for anti-inflammatory activity. Starting from a pharmacophoric β-ketoamide grouping, these compounds were prepared and tested for their inhibitory activity against oedema in carrageenan-induced rat paw oedema, showing potential for development into anti-inflammatory drugs (S. Robert-Piessard et al., 1997).

Additionally, the synthesis of novel chromone-pyrimidine coupled derivatives was reported, with antimicrobial analysis, enzyme assay, docking study, and toxicity study conducted. The study showcased the development of compounds with potent antibacterial and antifungal properties, highlighting the potential for new antimicrobial agents (S. Tiwari et al., 2018).

Anticancer Activity of Pyrazolo[3,4-d]pyrimidin-4-one Derivatives

The synthesis and anticancer activity of new pyrazolo[3,4-d]pyrimidin-4-one derivatives were explored, with compounds tested against the MCF-7 human breast adenocarcinoma cell line. The findings revealed significant antitumor activity, especially for certain derivatives, indicating a promising approach for developing new anticancer therapies (Khaled R. A. Abdellatif et al., 2014).